(2-Methoxy-5-nitrophenyl)urea

• IUPAC Name: (2-methoxy-5-nitrophenyl)urea
• InChI: InChI=1S/C8H9N3O4/c1-15-7-3-2-5(11(13)14)4-6(7)10-8(9)12/h2-4H,1H3,(H3,9,10,12)
• InChI Key: UUFYJAGPRWSOOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)N
• Molecular Formula: C8H9N3O4
• Molecular Weight: 211.17 g/mol
• CAS No.: 13142-90-0

Description

“(2-Methoxy-5-nitrophenyl)urea” is a chemical compound with the molecular formula C8H9N3O4. It has a molecular weight of 211.17.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a urea group (NH2-CO-NH2) where one of the hydrogens is replaced by a 2-methoxy-5-nitrophenyl group.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : (2-Methoxy-5-nitrophenyl)urea is utilized in the synthesis of various chemical compounds. For instance, the preparation of 6-methoxy-2(3H)-benzoxazolone from 2-nitro-5-methoxyphenol was improved using hydrazine as a reductive reagent, leading to convenient reaction conditions and reducing production costs (Ju Xiu-lian, 2011).
• Involvement in Chemical Reactions : The compound plays a role in various chemical reactions. For example, in the study of nucleosides, the this compound derivative undergoes aminolysis under mild conditions to form urea derivatives, indicating its reactivity and usefulness in chemical synthesis (H. Sigmund & W. Pfleiderer, 1994).

Biomedical Research

• Antidiabetic Screening : In the field of pharmaceuticals, derivatives of this compound have been synthesized and evaluated for antidiabetic activity. This demonstrates its potential application in developing new therapeutic agents (J. Lalpara et al., 2021).
• Cancer Research : A study focused on the synthesis of a deuterium-labeled derivative of this compound for use as an internal standard in LC–MS analysis. This compound has shown potential activities against cancer, nociceptive pain, and neurodegenerative disorders, highlighting its significance in medical research (D. Liang et al., 2020).

Material Science and Chemistry

• Nonlinear Optical Properties : The compound has been utilized in synthesizing chromophores with nonlinear optical properties. This indicates its potential application in materials science, particularly in the development of optoelectronic devices (G. Iftime et al., 1998).

Future Directions

Research into the synthesis and applications of nitro(het)arene core compounds, which include “(2-Methoxy-5-nitrophenyl)urea”, continues to be a relevant and developing field. Future research may focus on reducing costs and environmental impact during industrial production.